Foundational & Exploratory
Check Availability & Pricing

BENCHE

7-Aminoindolin-2-one CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
Compound Name: 7-Aminoindolin-2-one

Cat. No.: B1599909
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In-Depth Technical Guide: 7-Aminoindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview

7-Aminoindolin-2-one, also known as 7-aminooxindole, is a heterocyclic organic compound
that serves as a crucial building block in medicinal chemistry and drug discovery. Its indolinone
core is a privileged scaffold found in numerous biologically active molecules. This guide
provides a comprehensive overview of its chemical properties, synthesis, and known biological

relevance.
Chemical and Physical Data
Property Value Source
CAS Number 25369-32-8 PubChem
Molecular Formula CsHsN20 PubChem
Molecular Weight 148.16 g/mol Calculated
7-amino-1,3-dihydroindol-2-
IUPAC Name PubChem
one
Synonyms 7-Aminooxindole
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Synthesis of 7-Aminoindolin-2-one

While various methods exist for the synthesis of substituted indolin-2-ones, a common and
effective strategy for preparing 7-Aminoindolin-2-one involves the reduction of a nitro-
substituted precursor. A representative synthetic workflow is outlined below.

Experimental Workflow: Synthesis of 7-Aminoindolin-2-
one
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Caption: General workflow for the synthesis of 7-Aminoindolin-2-one.
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Detailed Experimental Protocol

A representative experimental protocol for the synthesis of 7-Aminoindolin-2-one via the
reduction of 7-nitroindolin-2-one is as follows:

» Dissolution: 7-Nitroindolin-2-one is dissolved in a suitable solvent, such as ethanol or ethyl
acetate, in a reaction vessel.

o Catalyst Addition: A catalytic amount of palladium on carbon (10% Pd/C) is added to the
solution.

o Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically via a
hydrogen-filled balloon or a Parr hydrogenator) and stirred vigorously at room temperature.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) until the starting material is completely consumed.

« Filtration: Upon completion, the reaction mixture is filtered through a pad of Celite to remove
the palladium catalyst.

o Concentration: The filtrate is concentrated under reduced pressure to yield the crude
product.

 Purification: The crude 7-Aminoindolin-2-one is purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the
pure product.

Biological Significance and Applications

7-Aminoindolin-2-one is a key intermediate in the synthesis of a wide range of biologically
active compounds. The amino group at the 7-position provides a convenient handle for further
chemical modifications, allowing for the generation of diverse libraries of compounds for drug
discovery.

Derivatives of the indolin-2-one scaffold have shown promise in several therapeutic areas:

» Anti-inflammatory Agents: Certain indolin-2-one derivatives have been investigated as dual
inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH), which are key
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enzymes in the inflammatory cascade.

e Anticancer Agents: The indolin-2-one core is present in several kinase inhibitors that target
signaling pathways involved in cancer cell proliferation and angiogenesis.

o Central Nervous System (CNS) Activity: Some derivatives have been explored for their
potential as cerebroprotective agents.

Potential Signaling Pathway Modulation

While specific signaling pathways directly modulated by the parent 7-Aminoindolin-2-one are
not extensively documented, its derivatives have been shown to interact with various cellular
signaling cascades. The following diagram illustrates a hypothetical interaction based on the
known activities of its derivatives.

Cellular Environment
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¢ To cite this document: BenchChem. [7-Aminoindolin-2-one CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599909#7-aminoindolin-2-one-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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